Cas no 304668-35-7 (1-(4-Methoxy-benzenesulfonyl)-4-methyl-piperazine)

• Product Name: 1-(4-Methoxy-benzenesulfonyl)-4-methyl-piperazine
• CAS No: 304668-35-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 3066513
• PubChem ID: 676048
• Update Time: 2025-04-21

1-(4-Methoxy-benzenesulfonyl)-4-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-benzenesulfonyl)-4-methyl-piperazine
• AK-968/11164007
• Oprea1_464597
• CHEMBL1443999
• 304668-35-7
• SMR000514465
• 1-[(4-methoxyphenyl)sulfonyl]-4-methylpiperazine
• Z45507430
• Oprea1_761973
• AB00082257-01
• Cerep_003704
• HMS2837F07
• HMS537J06
• 1-(4-methoxyphenyl)sulfonyl-4-methylpiperazine
• STK048488
• Cambridge id 5351254
• AKOS000390858
• MLS001212182
• SCHEMBL16281071

• Inchi： 1S/C12H18N2O3S/c1-13-7-9-14(10-8-13)18(15,16)12-5-3-11(17-2)4-6-12/h3-6H,7-10H2,1-2H3
• InChI Key： WLKJUMSIGXLLAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 270.10381361Da
• Monoisotopic Mass: 270.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų